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Abstract

3-Iodo-D-tyrosine, a halogenated derivative of the amino acid D-tyrosine, is a molecule of

significant interest in biochemical and pharmaceutical research. Its structural similarity to

endogenous tyrosine allows it to interact with key biological pathways, serving as a valuable

tool for studying thyroid hormone synthesis and metabolism.[1] Furthermore, its unique

properties lend themselves to applications in drug development, particularly for thyroid-related

disorders, and as a versatile component in protein engineering and radiolabeling studies.[1]

This guide provides an in-depth overview of the chemical and physical properties, synthesis,

and diverse applications of 3-Iodo-D-tyrosine, tailored for researchers, scientists, and

professionals in drug development.

Introduction: Unveiling the Potential of a
Halogenated Amino Acid
The introduction of an iodine atom to the D-tyrosine scaffold profoundly influences its biological

activity and utility in research. As a stereoisomer of the more commonly studied 3-Iodo-L-

tyrosine, the D-enantiomer offers a unique tool to probe stereospecific interactions within

biological systems. While its L-counterpart is a direct precursor in the synthesis of thyroid

hormones, 3-Iodo-D-tyrosine serves as a crucial research compound for elucidating the

intricacies of thyroid function and dysfunction.[1][2] Its role as a precursor in the biosynthesis of
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iodinated compounds makes it an invaluable asset in biochemical studies aimed at

understanding enzymatic iodination processes.[1] The growing interest in this molecule also

stems from its potential in the development of targeted therapies for thyroid-related diseases,

where its distinct biological activity offers advantages over non-iodinated analogues.[1]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-Iodo-D-tyrosine is

paramount for its effective application in research and development.

Structure and Nomenclature
The systematic IUPAC name for 3-Iodo-D-tyrosine is (2R)-2-amino-3-(4-hydroxy-3-

iodophenyl)propanoic acid.[3] Its structure consists of a D-alanine backbone with a p-

hydroxyphenyl group attached to the β-carbon, which is further substituted with an iodine atom

at the meta-position relative to the side chain.

Physicochemical Data
The key physicochemical properties of 3-Iodo-D-tyrosine are summarized in the table below

for easy reference.

Property Value Source(s)

CAS Number 25799-58-0 [1][3][4]

Molecular Formula C₉H₁₀INO₃ [1][3]

Molecular Weight 307.09 g/mol [1][2][3]

Appearance White to off-white powder [1][2]

Melting Point 198-202 °C [1]

Optical Rotation
[α]D²⁰ = +4 ± 2º (c=5 in 1N

HCl)
[1]

Purity ≥ 98% (HPLC) [1]

Synthesis and Purification
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While specific, detailed synthesis protocols are often proprietary, the general approach to

synthesizing 3-Iodo-D-tyrosine involves the direct iodination of D-tyrosine. A common method

for the synthesis of related iodotyrosines involves the use of iodine in the presence of an

oxidizing agent. For instance, the synthesis of 3,5-diiodo-L-tyrosine can be achieved by

iodinating tyrosine with iodine and sodium iodide in aqueous ethylamine or a mixture of acetic

and hydrochloric acids with hydrogen peroxide.[5] A similar principle would apply to the mono-

iodination of D-tyrosine to produce 3-Iodo-D-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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